Cas no 79379-86-5 (1-(3-ethyl-5-methyl-1,2-oxazol-4-yl)ethan-1-one)

• Product Name: 1-(3-ethyl-5-methyl-1,2-oxazol-4-yl)ethan-1-one
• CAS No: 79379-86-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 554868
• PubChem ID: 12720320
• Update Time: 2025-04-19

1-(3-ethyl-5-methyl-1,2-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-ethyl-5-methyl-4-isoxazolyl)-
• Ethanone, 1-(3-ethyl-5-methyl-4-isoxazolyl)- (9CI)
• 1-(3-Ethyl-5-methylisoxazol-4-yl)ethanone
• AKOS026727031
• 4-acetyl-3-ethyl-5-methyl-isoxazole
• BKFQPAPZRAPACK-UHFFFAOYSA-N
• Ethanone,1-(3-ethyl-5-methyl-4-isoxazolyl)-(9ci)
• Z1436659138
• EN300-112274
• 79379-86-5
• SCHEMBL10924056
• 1-(3-ETHYL-5-METHYL-1,2-OXAZOL-4-YL)ETHANONE
• 1-(3-ethyl-5-methyl-1,2-oxazol-4-yl)ethan-1-one

• Inchi： 1S/C8H11NO2/c1-4-7-8(5(2)10)6(3)11-9-7/h4H2,1-3H3
• InChI Key： BKFQPAPZRAPACK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(CC)=N1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų